Light-assisted anti-wrinkling on azobenzene-containing polyblend films†
Soft Matter Pub Date: 2022-05-23 DOI: 10.1039/D2SM00630H
Abstract
Undesired surface wrinkling is a persistent issue far from being resolved. Here, we report a simple light-assisted strategy to prevent surface wrinkling on azobenzene-containing polyblend films, which is based on the unique photo-responsive behaviors of azobenzene moieties. Upon visible light irradiation, the mechanical strain-induced surface wrinkling of the azo-based polyblend film attached on a pre-strained compliant substrate can be effectively suppressed. The influence of light irradiation conditions and polyblend composition on the wrinkling resistance has been systematically investigated. Notably, empirical scaling laws that can quantify the connection of the critical wrinkling conditions with external and internal factors are derived. This spatiotemporal light-assisted strategy combined with the simple universal blending method would provide a general guideline for the anti-wrinkling purpose in diverse functional material systems/devices.
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Journal Name：Soft Matter
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